Cas no 910443-11-7 (6-(ethylthio)-1H-indole-2-carboxylic acid)

• Product Name: 6-(ethylthio)-1H-indole-2-carboxylic acid
• CAS No: 910443-11-7
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD03095166
• CID: 4659391
• Update Time: 2025-06-07

6-(ethylthio)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(ethylthio)-1H-indole-2-carboxylic acid
• 6-ethylsulfanyl-1H-indole-2-carboxylic Acid
• 6-(ethylsulfanyl)-1H-indole-2-carboxylic acid
• BBL021573
• STK894286

• MDL： MFCD03095166
• Inchi： 1S/C11H11NO2S/c1-2-15-8-4-3-7-5-10(11(13)14)12-9(7)6-8/h3-6,12H,2H2,1H3,(H,13,14)
• InChI Key： BXQSBIBCZROABS-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 478.8±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-(ethylthio)-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(ethylthio)-1H-indole-2-carboxylic acid

6-(ethylthio)-1H-indole-2-carboxylic acid (CAS No. 910443-11-7): A Comprehensive Overview

6-(ethylthio)-1H-indole-2-carboxylic acid (CAS No. 910443-11-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 6-(ethylthio)-1H-indole-2-carboxylic acid.

Chemical Structure and Properties

The chemical structure of 6-(ethylthio)-1H-indole-2-carboxylic acid is characterized by an indole core with a carboxylic acid group at the 2-position and an ethylthio substituent at the 6-position. The indole ring system is a fundamental building block in many natural products and pharmaceuticals, contributing to the compound's stability and reactivity. The ethylthio group adds unique chemical properties, such as enhanced solubility and potential redox activity.

The molecular formula of 6-(ethylthio)-1H-indole-2-carboxylic acid is C₁₂H₁₃NO₂S, with a molecular weight of approximately 235.30 g/mol. The compound is typically a white crystalline solid at room temperature and exhibits good thermal stability. Its solubility in various solvents can be modulated by adjusting pH or using co-solvents, making it suitable for a wide range of experimental conditions.

Synthesis Methods

The synthesis of 6-(ethylthio)-1H-indole-2-carboxylic acid can be achieved through several well-established routes in organic chemistry. One common approach involves the reaction of 6-bromoindole-2-carboxylic acid with ethanethiol in the presence of a base such as potassium carbonate. This method provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Stille coupling. These methods offer excellent functional group tolerance and can be adapted to synthesize a variety of substituted indole derivatives. Recent advancements in catalytic systems have further improved the efficiency and selectivity of these reactions.

Biological Properties and Applications

6-(ethylthio)-1H-indole-2-carboxylic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory, anti-cancer, and neuroprotective effects. One notable application is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its utility in treating inflammatory diseases.

In cancer research, 6-(ethylthio)-1H-indole-2-carboxylic acid has demonstrated promising anti-proliferative effects against various cancer cell lines. Studies have reported that it can induce apoptosis and cell cycle arrest in human breast cancer cells, making it a potential lead compound for developing novel anticancer drugs.

Beyond its direct biological activities, 6-(ethylthio)-1H-indole-2-carboxylic acid has also been explored as a scaffold for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and bioavailability. This makes it an attractive starting point for medicinal chemists aiming to develop new therapeutic agents.

Recent Research Advancements

The ongoing research on 6-(ethylthio)-1H-indole-2-carboxylic acid continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry investigated the role of this compound in modulating signaling pathways involved in neurodegenerative diseases. The results indicated that it can protect neurons from oxidative stress-induced damage by activating Nrf2-dependent antioxidant responses.

In another study, researchers from the University of California explored the use of 6-(ethylthio)-1H-indole-2-carboxylic acid-based nanoparticles for targeted drug delivery. The nanoparticles were designed to selectively accumulate in tumor tissues, enhancing the therapeutic efficacy while minimizing systemic side effects. This approach holds significant promise for improving cancer treatment outcomes.

Safety Considerations and Future Prospects

Safety is a critical aspect when evaluating any potential therapeutic agent. Preclinical studies on 6-(ethylthio)-1H-indole-2-carboxylic acid have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects.

The future prospects for 6-(ethylthio)-1H-indole-2-carboxylic acid are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including inflammatory disorders and cancer. Additionally, researchers are exploring its potential as a lead compound for developing new drugs with improved pharmacological properties.

In conclusion, 6-(ethylthio)-1H-indole-2-carboxylic acid (CAS No. 910443-11-7) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide.